Cas no 497178-56-0 (Phenol, 2-(2,3-dihydro-1H-1,5-benzodiazepin-4-yl)-4-methyl-)

• Product Name: Phenol, 2-(2,3-dihydro-1H-1,5-benzodiazepin-4-yl)-4-methyl-
• CAS No: 497178-56-0
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 1530001
• Update Time: 2024-08-23

Phenol, 2-(2,3-dihydro-1H-1,5-benzodiazepin-4-yl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(2,3-dihydro-1H-1,5-benzodiazepin-4-yl)-4-methyl-

• Inchi： 1S/C16H16N2O/c1-11-6-7-16(19)12(10-11)13-8-9-17-14-4-2-3-5-15(14)18-13/h2-7,10,17,19H,8-9H2,1H3
• InChI Key： KBIWGYNHNCGSMZ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C)C=C1C1=NC2=CC=CC=C2NCC1

Computed Properties

• Exact Mass: 252.12638

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 431.4±45.0 °C(Predicted)
• PSA: 44.62
• pka: 8.98±0.48(Predicted)